Cas no 1806879-60-6 (Ethyl 6-(difluoromethyl)-2-hydroxy-3-methylpyridine-4-acetate)

• Product Name: Ethyl 6-(difluoromethyl)-2-hydroxy-3-methylpyridine-4-acetate
• CAS No: 1806879-60-6
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 4889451
• Update Time: 2025-10-28

Ethyl 6-(difluoromethyl)-2-hydroxy-3-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-2-hydroxy-3-methylpyridine-4-acetate

• Inchi： 1S/C11H13F2NO3/c1-3-17-9(15)5-7-4-8(10(12)13)14-11(16)6(7)2/h4,10H,3,5H2,1-2H3,(H,14,16)
• InChI Key： WGHHQMJZCABTJC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC(=O)OCC)=C(C)C(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 400
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 6-(difluoromethyl)-2-hydroxy-3-methylpyridine-4-acetate

Ethyl 6-(difluoromethyl)-2-hydroxy-3-methylpyridine-4-acetate (CAS No. 1806879-60-6): A Comprehensive Overview

Ethyl 6-(difluoromethyl)-2-hydroxy-3-methylpyridine-4-acetate, identified by its CAS number 1806879-60-6, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a difluoromethyl group, a hydroxyl group, and an acetate moiety, makes this molecule a versatile candidate for various applications in pharmaceutical and agrochemical industries.

The structural features of Ethyl 6-(difluoromethyl)-2-hydroxy-3-methylpyridine-4-acetate contribute to its unique chemical properties and potential biological activities. The difluoromethyl group, in particular, is known to enhance the metabolic stability and binding affinity of molecules, making it a valuable substituent in drug design. This feature has been extensively studied in the development of novel therapeutic agents targeting various diseases.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in the discovery of new drugs. Pyridine-based compounds have shown promise in treating conditions such as cancer, inflammation, and infectious diseases. The hydroxyl and acetate groups in Ethyl 6-(difluoromethyl)-2-hydroxy-3-methylpyridine-4-acetate contribute to its solubility and reactivity, enabling its use in synthetic pathways for more complex molecules.

In academic research, Ethyl 6-(difluoromethyl)-2-hydroxy-3-methylpyridine-4-acetate has been utilized as a building block for the synthesis of more intricate pharmacophores. Its structural motif has been incorporated into various lead compounds that exhibit potent biological activity. For instance, studies have demonstrated its role in the development of kinase inhibitors, which are crucial for treating cancers and other chronic diseases. The incorporation of the difluoromethyl group into these derivatives has been shown to improve their pharmacokinetic properties, leading to enhanced efficacy and reduced side effects.

The compound's versatility extends to its application in agrochemical research. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in pests. Ethyl 6-(difluoromethyl)-2-hydroxy-3-methylpyridine-4-acetate has been explored as a precursor in the development of novel agrochemicals that offer improved environmental safety and effectiveness.

The synthesis of Ethyl 6-(difluoromethyl)-2-hydroxy-3-methylpyridine-4-acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to optimize yield and minimize waste. These approaches align with the growing emphasis on sustainable practices in chemical manufacturing.

From a computational chemistry perspective, Ethyl 6-(difluoromethyl)-2-hydroxy-3-methylpyridine-4-acetate has been subjected to molecular modeling studies to understand its interactions with biological targets. These studies provide insights into the compound's binding affinity and mechanism of action, which are critical for drug development. The integration of computational tools with experimental data has accelerated the discovery process, enabling researchers to identify promising candidates more efficiently.

The pharmacological profile of Ethyl 6-(difluoromethyl)-2-hydroxy-3-methylpyridine-4-acetate has been evaluated through preclinical studies conducted on cell cultures and animal models. These studies have revealed potential therapeutic applications across multiple disease areas. For example, its ability to modulate enzyme activity has been linked to anti-inflammatory effects, making it a candidate for treating chronic inflammatory disorders.

The compound's stability under various conditions has also been assessed to ensure its suitability for industrial applications. Storage stability studies have demonstrated that Ethyl 6-(difluoromethyl)-2-hydroxy-3-methylpyridine-4-acetate remains intact under controlled temperature and humidity conditions, ensuring consistent quality for end-users.

In conclusion, Ethyl 6-(difluoromethyl)-2-hydroxy-3-methylpyridine-4-acetate (CAS No. 1806879-60-6) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and functional groups make it a valuable tool for developing novel therapeutic agents and sustainable agrochemical solutions. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern chemical science.